Cas no 646450-29-5 (Phenanthrene, 9-[(4-methylphenyl)sulfonyl]-)

Phenanthrene, 9-[(4-methylphenyl)sulfonyl]- structure
646450-29-5 structure
Product Name:Phenanthrene, 9-[(4-methylphenyl)sulfonyl]-
CAS No:646450-29-5
MF:C21H16O2S
MW:332.415544509888
CID:420898
PubChem ID:4695577
Update Time:2025-04-19

Phenanthrene, 9-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene, 9-[(4-methylphenyl)sulfonyl]-
    • 9-(4-methylphenyl)sulfonylphenanthrene
    • DTXSID00405652
    • 646450-29-5
    • 9-(TOLUENE-4-SULFONYL)-PHENANTHRENE
    • AKOS024331706
    • Inchi: 1S/C21H16O2S/c1-15-10-12-17(13-11-15)24(22,23)21-14-16-6-2-3-7-18(16)19-8-4-5-9-20(19)21/h2-14H,1H3
    • InChI Key: MIJBJLNGPGSHDY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C1=CC2C=CC=CC=2C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 332.08718
  • Monoisotopic Mass: 332.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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